molecular formula C16H15N B8661335 N-ethyl-3-vinylcarbazole

N-ethyl-3-vinylcarbazole

Cat. No.: B8661335
M. Wt: 221.30 g/mol
InChI Key: RTLBWDBZMKHPPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-ethyl-3-vinylcarbazole is a useful research compound. Its molecular formula is C16H15N and its molecular weight is 221.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H15N

Molecular Weight

221.30 g/mol

IUPAC Name

3-ethenyl-9-ethylcarbazole

InChI

InChI=1S/C16H15N/c1-3-12-9-10-16-14(11-12)13-7-5-6-8-15(13)17(16)4-2/h3,5-11H,1,4H2,2H3

InChI Key

RTLBWDBZMKHPPN-UHFFFAOYSA-N

Canonical SMILES

CCN1C2=C(C=C(C=C2)C=C)C3=CC=CC=C31

Related CAS

25569-45-3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A three-necked flask having an inner volume of 500 ml equipped with a thermometer and a reflux condenser was charged with 22.3 g (0.1 mol) of N-ethylcarbazole-3-carboxaldehyde, 39 g (0.11 mol) of methyltriphenyl phosphonium bromide and 150 ml of N,N-dimethylformamide. This mixture was cooled by an ice-methanol bath to −5° C. under nitrogen gas stream while stirring the mixture by a magnetic stirring bar. To the mixture was gradually added 30 ml of 28% sodium methoxide methanol solution dropwise while maintaining the temperature of the mixture below 5° C. Then, the resultant mixture was stirred for 1 hour at 10° C., stirred for 2 hours at room temperature, poured into 3 L of cold water to deposite a crude solid, and filtered to obtain the crude solid. The crude solid was washed with water and dried, and the residue was purified by a silica gel column chromatography (dissolution medium: hexane/ethyl acetate=5/1). The dissolution medium was distilled off from the fraction containing the desired product and the resultant oil was subjected to crystallization using iso-propanol, to obtain 21 g of N-ethyl-3-vinylcarbazole as a crystal.
Quantity
22.3 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
39 g
Type
catalyst
Reaction Step One
Name
sodium methoxide methanol
Quantity
30 mL
Type
reactant
Reaction Step Two
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
3 L
Type
solvent
Reaction Step Four

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